N-(2-(4-nitrophenyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)benzo[d][1,3]dioxole-5-carboxamide

• IUPAC Name: N-[2-(4-nitrophenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]-1,3-benzodioxole-5-carboxamide
• InChI: InChI=1S/C19H14N4O5S/c24-19(11-1-6-16-17(7-11)28-10-27-16)20-18-14-8-29-9-15(14)21-22(18)12-2-4-13(5-3-12)23(25)26/h1-7H,8-10H2,(H,20,24)
• InChI Key: MHEWHESWQKQPFH-UHFFFAOYSA-N
• Canonical SMILES: C1C2=C(N(N=C2CS1)C3=CC=C(C=C3)[N+](=O)[O-])NC(=O)C4=CC5=C(C=C4)OCO5
• Molecular Formula: C19H14N4O5S
• Molecular Weight: 410.4 g/mol

Description

The compound is likely to be an organic compound containing multiple functional groups including a nitrophenyl group, a thiophene ring, a pyrazole ring, and a dioxole ring attached to a carboxamide group. These functional groups suggest that the compound could have potential biological activity.

Synthesis Analysis

The synthesis of such a compound would likely involve multiple steps, each introducing a different functional group. The exact synthesis process would depend on the starting materials and the specific conditions required for each reaction.

Molecular Structure Analysis

The molecular structure of the compound can be determined using techniques such as NMR spectroscopy. The presence of different functional groups would result in characteristic peaks in the NMR spectrum.

Chemical Reactions Analysis

The compound could potentially undergo a variety of chemical reactions, depending on the conditions. The nitro group could be reduced to an amine, the carboxamide could be hydrolyzed to a carboxylic acid, and the rings could undergo electrophilic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of the compound would be influenced by its functional groups. For example, the presence of polar groups like the nitro group and the carboxamide could increase its solubility in polar solvents.

Mechanism of Action

The mechanism of action of the compound would depend on its biological target. The presence of multiple functional groups suggests that it could interact with a variety of biological targets.

Safety and Hazards

The safety and hazards associated with the compound would depend on its specific properties. As with any chemical, appropriate safety precautions should be taken when handling it.

Future Directions

Given the potential biological activity of the compound, future research could focus on exploring its potential uses as a therapeutic agent. Further studies could also investigate the synthesis of related compounds to optimize their properties.